Cas no 1429419-09-9 (Cyclopentyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine)

Cyclopentyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine is a nitro-substituted pyrazole derivative with potential applications in medicinal chemistry and agrochemical research. Its structure features a cyclopentylamine moiety linked to a 1-methyl-4-nitropyrazole core, offering a versatile scaffold for further functionalization. The nitro group enhances reactivity, making it a valuable intermediate for nucleophilic substitution or reduction reactions. The compound's rigid cyclopentyl ring may contribute to improved binding affinity in target interactions. Its synthetic utility lies in the ability to serve as a precursor for heterocyclic compounds, particularly in the development of bioactive molecules. The product is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity and consistency.

Cyclopentyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine structure

1429419-09-9 structure

Product Name:Cyclopentyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine

CAS No:1429419-09-9

MF:C₉H₁₄N₄O₂

MW:210.233061313629

CID:5150659

Update Time:2025-10-28

Cyclopentyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine Chemical and Physical Properties

Names and Identifiers

- Cyclopentyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine
- Inchi： 1S/C9H14N4O2/c1-12-6-8(13(14)15)9(11-12)10-7-4-2-3-5-7/h6-7H,2-5H2,1H3,(H,10,11)
- InChI Key： NUGMXFZCACSBML-UHFFFAOYSA-N
- SMILES： N1(C)C=C([N+]([O-])=O)C(NC2CCCC2)=N1

Cyclopentyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM504203-1g	N-Cyclopentyl-1-methyl-4-nitro-1H-pyrazol-3-amine	1429419-09-9	97%	1g	$381	2022-09-02

Cyclopentyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine Related Literature

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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
3. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

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4. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

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5. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849

Additional information on Cyclopentyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine

Cyclopentyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine: A Comprehensive Overview

Cyclopentyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine, also known by its CAS number 1429419-09-9, is a compound of significant interest in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

The chemical structure of Cyclopentyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine is characterized by a cyclopentane ring attached to a pyrazole moiety. The pyrazole ring is further substituted with a methyl group at position 1 and a nitro group at position 4, which imparts unique electronic and steric properties to the molecule. This combination of functional groups makes the compound highly versatile for various chemical transformations and applications.

Recent studies have highlighted the potential of Cyclopentyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymers and hybrid materials with enhanced mechanical and thermal stability. The compound's ability to undergo various condensation reactions has been exploited to create cross-linked polymer networks that exhibit improved durability under harsh conditions.

In addition to its role in materials science, Cyclopentyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine has shown promise in catalytic applications. Recent findings indicate that the compound can act as a ligand in transition metal-catalyzed reactions, facilitating efficient catalytic cycles. This property has been particularly valuable in the synthesis of fine chemicals and pharmaceutical intermediates, where high selectivity and yield are critical.

The synthesis of Cyclopentyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine typically involves a multi-step process that combines nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for large-scale production. The development of scalable synthesis methods has been a key focus in recent studies, driven by the increasing demand for this compound in industrial applications.

From an environmental standpoint, the compound's biodegradability and ecological impact have been thoroughly investigated. Studies suggest that under specific conditions, Cyclopentyl-(1-methyl-4-nitro-1H-pyrazol-3